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Compound of Interest

Compound Name:
(5-Chloropyridin-2-

yl)methanamine hydrochloride

Cat. No.: B591745 Get Quote

Technical Guide: (5-Chloropyridin-2-
yl)methanamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
(5-Chloropyridin-2-yl)methanamine hydrochloride is a substituted pyridine derivative that

serves as a valuable building block in medicinal chemistry and drug discovery. Its structural

features, including the chloro-substituted pyridine ring and the primary aminomethyl group,

make it a versatile synthon for the introduction of this particular molecular scaffold into more

complex molecules. This document provides a concise technical overview of its chemical

properties, available synthetic methodologies, and characterization data.

Chemical Structure and Properties
The chemical structure and fundamental properties of (5-Chloropyridin-2-yl)methanamine
hydrochloride are summarized below.

Chemical Structure:
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CAS Number: 871826-13-0[1][2][3][4][5]

Quantitative Data Summary:

Property Value Source

Molecular Formula C₆H₇ClN₂ • HCl [2]

C₆H₈Cl₂N₂ [1]

Molecular Weight 179.04 g/mol [1][2]

Purity ≥97.0% [1][5]

InChI Key
HZUPEPYIDPCKQQ-

UHFFFAOYSA-N
[1]

Canonical SMILES C1=CC(=NC=C1Cl)CN.Cl [1]

Synthesis and Characterization
While specific experimental protocols for the direct synthesis and purification of (5-
Chloropyridin-2-yl)methanamine hydrochloride are not readily available in the public

domain, a general procedure for the synthesis of the corresponding free base, (5-

Chloropyridin-2-yl)methanamine, has been documented. The hydrochloride salt can typically be

obtained by treating a solution of the free base with hydrochloric acid.

Experimental Protocol: Synthesis of (5-Chloropyridin-2-
yl)methanamine (Free Base)
A common route for the synthesis of the free base involves the reduction of 5-chloro-2-

cyanopyridine.

Reaction Scheme:

5-Chloro-2-cyanopyridine H2, Pd/C, HCl (5-Chloropyridin-2-yl)methanamine

Click to download full resolution via product page
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Figure 1: Synthesis of the free base.

Materials:

5-chloro-2-cyanopyridine

Ethanol

Concentrated Hydrochloric Acid

10% Palladium on Carbon (Pd/C)

Hydrogen gas

Saturated Sodium Bicarbonate (NaHCO₃) solution

Dichloromethane

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Dissolve 5-chloro-2-cyanopyridine in ethanol in a suitable reaction vessel.

Add concentrated hydrochloric acid and 10% Pd/C catalyst to the solution.

Subject the reaction mixture to a hydrogen atmosphere (e.g., 40 psi) and agitate for a

sufficient period (e.g., 2 hours) until the reaction is complete, which can be monitored by

techniques such as TLC or LCMS.

Upon completion, carefully filter the reaction mixture to remove the Pd/C catalyst.

Concentrate the filtrate under reduced pressure to remove the solvent.

Dissolve the resulting residue in a saturated aqueous solution of sodium bicarbonate.

Extract the aqueous layer multiple times with dichloromethane.

Combine the organic extracts and dry over anhydrous sodium sulfate.
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Filter the drying agent and concentrate the filtrate to yield (5-Chloropyridin-2-yl)methanamine

as an oil.

Characterization of the Free Base:

LCMS: The product can be analyzed by LCMS to confirm the molecular weight. The

expected (M+H)⁺ peak is approximately 143.07.

¹H NMR (500 MHz, CDCl₃): δ 8.56-8.51 (1H, br d), 7.66-7.60 (1H, m), 7.28-7.14 (1H, m),

3.97 (2H, s), 1.72 (2H, s).

Applications in Drug Development
(5-Chloropyridin-2-yl)methanamine hydrochloride is primarily utilized as a chemical

intermediate in the synthesis of more complex molecules with potential therapeutic

applications. Its structure is incorporated into various scaffolds designed to interact with

biological targets. Due to the proprietary nature of drug development, detailed experimental

protocols and the specific signaling pathways modulated by the final compounds are often not

publicly disclosed.

Signaling Pathways and Experimental Workflows
As of the date of this document, there is no publicly available information detailing specific

signaling pathways that are directly modulated by (5-Chloropyridin-2-yl)methanamine
hydrochloride itself, nor are there published, detailed experimental workflows for its use in

biological assays. This compound is typically a starting material or intermediate, and the

biological activity is associated with the final, more complex molecules synthesized from it.

Conclusion
(5-Chloropyridin-2-yl)methanamine hydrochloride is a key synthetic intermediate with

established chemical properties and a defined route for the synthesis of its free base. While

detailed experimental protocols for its direct application and biological pathway information are

not extensively available in the public domain, its utility in the synthesis of pharmaceutical

compounds underscores its importance for researchers in the field of drug discovery and

development. Further information regarding its use may be found in patent literature, which

often describes the synthesis of novel compounds derived from this intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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